Cas no 158178-35-9 (1,2-Difluoro-4-(trifluoromethoxy)benzene)

1,2-Difluoro-4-(trifluoromethoxy)benzene is a fluorinated aromatic compound characterized by its unique substitution pattern, featuring two fluorine atoms at the 1- and 2-positions and a trifluoromethoxy group at the 4-position. This structure imparts high chemical stability, lipophilicity, and resistance to metabolic degradation, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its electron-withdrawing properties, facilitating its use in cross-coupling reactions and as a building block for bioactive molecules. Its low polarizability and thermal stability further contribute to its utility in advanced material applications. The compound is typically handled under inert conditions due to its sensitivity to moisture.

1,2-Difluoro-4-(trifluoromethoxy)benzene structure

158178-35-9 structure

Product Name:1,2-Difluoro-4-(trifluoromethoxy)benzene

CAS No:158178-35-9

MF:C₇H₃F₅O

MW:198.090139627457

MDL:MFCD18641903

CID:65489

Update Time:2025-05-28

1,2-Difluoro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1,2-Difluoro-4-(trifluoromethoxyl)benzene
- 1,2-Difluoro-4-(trifluoromethoxy)benzene
- 1,2-DIFLUORO-4-TRIFLUOROMETHOXYL-BENZENE
- 1,2-DIFLUORO-4-TRIFLUOROMETHOXYBENZENE
- 1-Trifluoromethoxy-2,3-difluorobenzene
- Benzene,1,2-difluoro-3-(trifluoromethoxy)
- 1,2-DIFLUORO-4-(TRIFLUOROMETHOXYL)-BENZENE
- 2,3-Difluoro-1-(trifluoromethoxy)benzene
- 2,3-Difluoro-1-(trifluoromethoxy)benzene 99%
- Benzene, 1,2-difluoro-3-(trifluoromethoxy)-
- MDL： MFCD18641903
- Inchi： 1S/C7H3F5O/c8-4-2-1-3-5(6(4)9)13-7(10,11)12/h1-3H
- InChI Key： IEWSBWIUOSSOJG-UHFFFAOYSA-N
- SMILES： C1(F)=CC=CC(OC(F)(F)F)=C1F

Computed Properties

Exact Mass: 198.01000
Monoisotopic Mass: 198.01
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 9.2A^2

Experimental Properties

Density: 1.432±0.06 g/cm3(Predicted)
Boiling Point: 108.0±35.0 °C(Predicted)
PSA: 9.23000
LogP: 2.86340

1,2-Difluoro-4-(trifluoromethoxy)benzene Customs Data

HS CODE：2909309090

1,2-Difluoro-4-(trifluoromethoxy)benzene Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	087503-250mg	1,2-Difluoro-3-(trifluoromethoxy)benzene	158178-35-9	95%	250mg	1672.0CNY	2021-07-13
abcr	AB546562-25 g	1,2-Difluoro-3-(trifluoromethoxy)benzene; .	158178-35-9		25g	€142.80	2023-04-13
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